Cas no 690632-38-3 (tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate)
Tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate is a versatile spirocyclic compound featuring a chroman-4-one scaffold fused with a piperidine ring. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it valuable in synthetic organic chemistry. The bromo substituent at the 6-position offers a reactive handle for further functionalization via cross-coupling or nucleophilic substitution reactions. This compound serves as a key intermediate in the synthesis of pharmacologically active molecules, particularly in the development of CNS-targeting agents and heterocyclic scaffolds. Its rigid spirocyclic structure contributes to conformational constraint, which is advantageous in medicinal chemistry for optimizing binding affinity and selectivity.
![tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate structure](https://ossimg.kuujia.com/scimg/691000/690632-38-3x500.png)
690632-38-3 structure
Product Name:tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate
CAS No:690632-38-3
MF:C18H22BrNO4
MW:396.275584697723
MDL:MFCD05865132
CID:841364
PubChem ID:2794759
Update Time:2025-06-17
tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate
- tert-Butyl 6-bromo-4-oxo-3,4-dihydro-1'H-spiro(chromene-2,4'-piperidine)-1'-carboxylate
- TERT-BUTYL 6-BROMO-4-OXO-3,4-DIHYDRO-1H-SPIRO(CHROMENE-2,4-PIPERIDINE)-1-CARBOXYLATE
- tert-butyl 6-bromo-4-oxospiro[3H-chromene-2,4'-piperidine]-1'-carboxylate
- tert-butyl 6-bromo-4-oxospiro[chroman-2,4'piperidine]-1'-carboxylate
- TERT-BUTYL6-BROMO-4-OXO-3,4-DIHYDRO-1'H-SPIRO[CHROMENE-2,4'-PIPERIDINE!-1'-CARBOXY
- 690632-38-3
- FT-0658672
- AKOS015919872
- C18H22BrNO4
- tert-Butyl6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate
- 1 inverted exclamation mark -Boc-6-bromospiro[chroman-2,4 inverted exclamation mark -piperidin]-4-one
- tert-butyl 6-bromo-4-oxospiro[chromane-2,4'-piperidine]-1'-carboxylate
- 6-bromo-4-oxo-spiro[chromane-2,4'-piperidine]-1'-carboxylic acid tert-butyl ester
- DTXSID00383385
- SY111443
- tert-butyl-6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate
- SCHEMBL308621
- 6-bromo-1'-(tert-butoxycarbonyl)spiro[chroman-2,4'-piperidin]-4-one
- CS-W000686
- tert-butyl 6-bromo-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate
- Tert-butyl 6-bromo-4-oxospiro-[chroman-2,4'-piperidine]-1'-carboxylate
- DS-0755
- SCHEMBL3490895
- ZUKYLVHOLKDNGX-UHFFFAOYSA-N
- MFCD05865132
- 1''-Boc-6-bromo-4-oxospiro[chroman-2,4''-piperidine]
- DB-012568
- tert-butyl 6-bromo-4-oxo-3H-spiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate
-
- MDL： MFCD05865132
- Inchi： 1S/C18H22BrNO4/c1-17(2,3)24-16(22)20-8-6-18(7-9-20)11-14(21)13-10-12(19)4-5-15(13)23-18/h4-5,10H,6-9,11H2,1-3H3
- InChI Key： ZUKYLVHOLKDNGX-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)C(CC1(CCN(C(=O)OC(C)(C)C)CC1)O2)=O
Computed Properties
- Exact Mass: 395.07300
- Monoisotopic Mass: 395.07322g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 508
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Density: 1.44
- Boiling Point: 501.3±50.0°C at 760 mmHg
- PSA: 55.84000
- LogP: 4.12190
tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Sealed in dry,2-8°C(BD153124)
tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CT637-50mg |
tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate |
690632-38-3 | 97% | 50mg |
181.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CT637-200mg |
tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate |
690632-38-3 | 97% | 200mg |
437.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CT637-1g |
tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate |
690632-38-3 | 97% | 1g |
1534.0CNY | 2021-07-14 | |
| Chemenu | CM128799-1g |
tert-butyl 6-bromo-4-oxospiro[chromane-2,4'-piperidine]-1'-carboxylate |
690632-38-3 | 97% | 1g |
$204 | 2021-08-05 | |
| TRC | T061105-100mg |
tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate |
690632-38-3 | 100mg |
$ 170.00 | 2022-06-03 | ||
| TRC | T061105-250mg |
tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate |
690632-38-3 | 250mg |
$ 360.00 | 2022-06-03 | ||
| TRC | T061105-500mg |
tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate |
690632-38-3 | 500mg |
$ 570.00 | 2022-06-03 | ||
| Apollo Scientific | OR301180-1g |
tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate |
690632-38-3 | 97% | 1g |
£94.00 | 2025-02-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B877783-1g |
tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate |
690632-38-3 | 95% | 1g |
￥1,335.60 | 2022-09-02 | |
| Chemenu | CM128799-250mg |
tert-butyl 6-bromo-4-oxospiro[chromane-2,4'-piperidine]-1'-carboxylate |
690632-38-3 | 97% | 250mg |
$*** | 2023-03-29 |
tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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